Cas no 1108698-58-3 (1-[3-(trifluoromethyl)phenyl]cyclopropanamine;hydrochloride)

• Product Name: 1-[3-(trifluoromethyl)phenyl]cyclopropanamine;hydrochloride
• CAS No: 1108698-58-3
• MF: C₁₀H₁₁ClF₃N
• MW: 237.649252176285
• MDL: MFCD09028132
• CID: 1023690
• PubChem ID: 68472795
• Update Time: 2025-04-20

1-[3-(trifluoromethyl)phenyl]cyclopropanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Trifluoromethyl)phenyl)cyclopropanamine hydrochloride
• 1-(3-(Trifluoromethyl)phenyl)cyclopropamine hydrochloride
• 1-[3-(trifluoromethyl)phenyl]cyclopropan-1-amine,hydrochloride
• [1-(3-trifluoromethylphenyl)cyclopropyl]amine hydrochloride
• 1-(3-trifluoromethylphenyl)cyclopropylamine hydrochloride
• 1-(3-trifluoromethyl-phenyl)cyclopropylamine hydrochloride
• AK102699
• ANW-65481
• CTK8C0928
• KB-213439
• SureCN3001569
• 1-(3-Trifluoromethylphenyl)cyclopropylaminehydrochloride
• 1-[3-(trifluoromethyl)phenyl]cyclopropan-1-amine hydrochloride
• 1-[3-(Trifluoromethyl)phenyl]cyclopropanamine Hydrochloride
• 1-(3-(trifluoromethyl)phenyl)cyclopropan-1-amine hydrochloride
• XHYOSQMVVNPZEP-UHFFFAOYSA-N
• SY111620
• ST24037180
• Z
• Z2181199213
• 1-(3-trifluoromethyl-ph
• 1-[3-(trifluoromethyl)phenyl]cyclopropanamine;hydrochloride
• SCHEMBL3001569
• 1108698-58-3
• 1-[3-(Trifluoromethyl)phenyl]cyclopropan-1-amine--hydrogen chloride (1/1)
• EN300-246340
• AKOS016005530
• A894834
• DTXSID40738411
• 1-(3-(TRIFLUOROMETHYL) PHENYL)CYCLOPROPANAMINE. HCL
• DS-3907
• 1-(3-trifluoromethyl-phenyl)-cyclopropylamine hydrochloride
• E10029
• MFCD09028132
• CS-0041665
• 1-[3-(trifluoromethyl)phenyl]cyclopropan-1-amine;hydrochloride
• DB-353892

• MDL： MFCD09028132
• Inchi： 1S/C10H10F3N.ClH/c11-10(12,13)8-3-1-2-7(6-8)9(14)4-5-9;/h1-3,6H,4-5,14H2;1H
• InChI Key： XHYOSQMVVNPZEP-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)C1(CC1)N)(F)F

Computed Properties

• Exact Mass: 237.05300
• Monoisotopic Mass: 237.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 4.15550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides